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Compound of Interest

Compound Name: Enasidenib Mesylate

Cat. No.: B607306 Get Quote

Essential safety and logistical information for the operational handling and disposal of

Enasidenib Mesylate.

Enasidenib Mesylate, an inhibitor of isocitrate dehydrogenase-2 (IDH2), is a crucial

component in acute myeloid leukemia (AML) research and treatment.[1] As a potent

antineoplastic agent, its proper handling and disposal are paramount to ensure the safety of

laboratory personnel and to prevent environmental contamination. This guide provides a

procedural, step-by-step framework for the safe disposal of Enasidenib Mesylate in a

laboratory setting, adhering to established safety protocols and regulatory guidelines.

Hazard Identification and Safety Precautions
Enasidenib Mesylate is classified as a hazardous substance. It is harmful if swallowed and

poses a significant risk to aquatic life with long-lasting effects.[2] The substance may also

cause skin irritation, serious eye damage, and may be harmful if inhaled.[3][4][5] Therefore,

strict adherence to safety protocols is mandatory.
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Hazard Classification Precautionary Statements

Acute Oral Toxicity (Category 4)[2][3]

P264: Wash skin thoroughly after handling.[2][6]

P270: Do not eat, drink or smoke when using

this product.[2][6] P301 + P312: IF

SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[2]

Acute and Chronic Aquatic Toxicity (Category 1)

[2]

P273: Avoid release to the environment.[2][6]

P391: Collect spillage.[2]

Skin Corrosion/Irritation (Category 2)[3][4]
P280: Wear protective gloves/protective

clothing/eye protection/face protection.[3][6]

Serious Eye Damage/Eye Irritation (Category

1/2A)[3][4][5]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[3]

Personal Protective Equipment (PPE)
When handling Enasidenib Mesylate, appropriate personal protective equipment is essential

to minimize exposure. This includes, but is not limited to:

Gloves: Chemical-resistant gloves should be worn at all times.

Eye Protection: Safety glasses with side shields, chemical splash goggles, or a full-face

shield are necessary.[3][6]

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.

Respiratory Protection: In case of inadequate ventilation or when handling powders, a

NIOSH-approved respirator may be required.[4][5]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is crucial to contain the substance and

prevent exposure.
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Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.

Contain the Spill: For solid spills, do not raise dust.[6] Gently cover the spill with absorbent

material. For liquid spills, surround the area with absorbent materials to prevent spreading.

Decontaminate: Once the spilled material is collected, decontaminate the area twice with an

appropriate solvent.[6]

Collect Waste: Place all spill materials, including contaminated absorbents and PPE, into a

leak-proof, clearly labeled container for hazardous waste disposal.[6]

Step-by-Step Disposal Procedure
The disposal of Enasidenib Mesylate must comply with all federal, state, and local regulations

for hazardous and chemotherapy waste.[7][8]

Segregation of Waste:

Trace Chemotherapy Waste: This includes items with residual amounts of the drug, such

as empty vials, syringes, IV bags, tubing, gloves, gowns, and other contaminated

disposable items.[9] These items should be placed in a designated, puncture-resistant

container, often color-coded (e.g., yellow) and labeled "Trace Chemotherapy Waste" and

"Incinerate Only".[10][11]

Bulk Chemotherapy Waste: This category includes unused or partially used vials of

Enasidenib Mesylate, or materials from a large spill.[9] This waste is considered

hazardous and must be disposed of in a designated hazardous waste container, often

color-coded black.[8][9]

Containerization and Labeling:

Use only approved, leak-proof, and puncture-resistant containers for all Enasidenib
Mesylate waste.[8][11]

All containers must be clearly labeled with the contents (e.g., "Enasidenib Mesylate
Waste," "Hazardous Pharmaceutical Waste") and the appropriate hazard symbols.[8]
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Storage:

Store waste containers in a secure, designated area away from general laboratory traffic.

Storage should be in a cool, well-ventilated area.[2]

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through a licensed and

approved waste disposal contractor.[2][5]

The preferred method of disposal for chemotherapy waste is high-temperature incineration

to ensure complete destruction of the cytotoxic compounds.[8][11]

Never dispose of Enasidenib Mesylate down the drain or in the regular trash.[3][6]

The following diagram illustrates the decision-making process for the proper disposal of

Enasidenib Mesylate.
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Enasidenib Mesylate Disposal Workflow
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Caption: Workflow for the proper segregation and disposal of Enasidenib Mesylate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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